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Compound of Interest

Compound Name: 2,6-Dinitro-p-cresol

Cat. No.: B1206616

An In-depth Technical Guide to 2,6-Dinitro-p-cresol

This guide provides a comprehensive overview of 2,6-Dinitro-p-cresol (DNPC), a significant
chemical compound in various industrial applications. It is intended for researchers, scientists,
and professionals in drug development and chemical manufacturing, offering detailed
information on its chemical identity, properties, synthesis, and analytical methods.

Chemical Identity

CAS Number: 609-93-8[1][2][3][4][5]

Synonyms: 2,6-Dinitro-p-cresol is known by several other names in scientific literature and
commerce.[1][2][3][5] These include:

4-Methyl-2,6-dinitrophenol[2][3]

e 2,6-Dinitro-4-methylphenol[1][2][3]
 3,5-Dinitro-4-hydroxytoluene[1][3]
e 4-Hydroxy-3,5-dinitrotoluene[1][3]
« DNPC[3][6]

* Victoria Orange[3]

* Victoria Yellow[3]
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Physicochemical Properties

2,6-Dinitro-p-cresol is a yellow-orange solid compound.[1][7] Its key physical and chemical

properties are summarized in the table below.

Property Value Source
Molecular Formula C7HeN20s [11[2][3]
Molecular Weight 198.13 g/mol [1112][3]
Appearance Yellow-orange flakes or yellow 7]
needles

Melting Point 77-79 °C [1][2]
Boiling Point 338.7 °C at 760 mmHg [2]
Density ~1.55 - 1.59 g/cm3 [11[2]
Flash Point 152.3 °C [2]

Vapor Pressure

4,93 x 1073 mmHg at 25°C

[1]2]

Water Solubility

Insoluble

[1]

pKa

4.03+0.10

[1]

Synthesis and Manufacturing

The primary industrial production method for 2,6-Dinitro-p-cresol involves the direct dinitration

of p-cresol.[3][7] This process is typically carried out using a nitrating agent, such as nitric acid,

often in the presence of sulfuric acid.[3][8]

An alternative patented method describes dripping nitric acid into fused o-nitro-p-cresol with

stirring to produce 2,6-Dinitro-p-cresol.[9][10] This approach is noted for having advantages

such as lower toxicity and reduced wastewater production.[9]
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Synthesis pathway of 2,6-Dinitro-p-cresol.

Applications

2,6-Dinitro-p-cresol serves as a crucial intermediate and agent in several industrial processes:

o Polymerization Inhibitor: It is effectively used as a high-temperature polymerization inhibitor,
particularly in the production of vinyl aromatic monomers like styrene.[9][11][12]

o Chemical Intermediate: It is a parent compound for the synthesis of dyes, pharmaceuticals,
fungicides, and other biologically active compounds.[3][8][11] It also serves as an
intermediate for agricultural chemicals and explosives.[9]

Experimental Protocols
Synthesis Protocol (General Laboratory Method)

This protocol outlines a general procedure for the synthesis of 2,6-Dinitro-p-cresol based on
the direct nitration of p-cresol.

e Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping
funnel, and a thermometer, place p-cresol dissolved in a suitable solvent (e.g., acetic acid or
ethylene dichloride).[8][12] The flask should be cooled in an ice bath.

 Nitration: Slowly add a pre-cooled mixture of nitric acid and sulfuric acid dropwise from the
dropping funnel while maintaining vigorous stirring. The reaction temperature should be
carefully controlled, typically between 30-35°C.[12]
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» Reaction Monitoring: After the addition is complete, allow the mixture to stir at the controlled
temperature for several hours to ensure the reaction goes to completion.[12]

« |solation: Pour the reaction mixture over crushed ice to precipitate the crude product.

 Purification: Collect the solid product by filtration and wash it thoroughly with cold water to
remove residual acids. The crude 2,6-Dinitro-p-cresol can be further purified by
recrystallization from a suitable solvent like ethanol.[7]

Analytical Protocol: Determination in Water Samples by
LC/IMS/MS

This protocol describes a sensitive method for quantifying trace amounts of 2,6-Dinitro-p-
cresol (DNPC) in environmental water samples.[13]

o Sample Preparation (Solid-Phase Extraction):

[¢]

Adjust the pH of the water sample to 3.

[¢]

Pass the acidified sample through a solid-phase extraction (SPE) cartridge (e.g., Autoprep
PS-Lig@) at a high flow rate.[13]

[e]

Wash the cartridge to remove interfering substances.

o

Elute the retained DNPC with 5 mL of acetonitrile.[13]
e LC/MS/MS Analysis:

o Chromatographic Separation: Inject the eluate into a liquid chromatography system
equipped with a suitable column (e.g., BEH C18).[14] Use a gradient elution with a mobile
phase consisting of acetonitrile and water.[14]

o Mass Spectrometric Detection: Detect and quantify DNPC using a tandem mass
spectrometer operating in the multi-reaction monitoring (MRM) mode for high selectivity
and sensitivity.[14]
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Workflow for the analysis of DNPC in water samples.

Toxicity and Safety
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2,6-Dinitro-p-cresol is classified as a toxic substance and requires careful handling.[2][5]
Exposure can occur through inhalation, skin contact, or ingestion. It is an irritant to the skin,
eyes, and respiratory system.[11] Systemic effects of dinitrocresols are related to their ability to
uncouple oxidative phosphorylation, which interferes with cellular energy (ATP) production.[15]

Hazard Information Classification /| Code Source
GHS Pictogram Danger [3]
Hazard Class 6.1(a) (Toxic) [1][5]
Packing Group I [1][5]
Hazard Codes T (Toxic) [1][2][5]
Risk Phrases R23/24/25, R33, R36/37/38 [L11050[11]
Safety Statements S26, S36/37, S45 [1]05][11]

e R23/24/25: Toxic by inhalation, in contact with skin and if swallowed.[11]
o R33: Danger of cumulative effects.
o R36/37/38: Irritating to eyes, respiratory system and skin.[11]

e S26: In case of contact with eyes, rinse immediately with plenty of water and seek medical
advice.[11]

e S36/37: Wear suitable protective clothing and gloves.[11]
e S45: In case of accident or if you feel unwell, seek medical advice immediately.[11]

The compound is also reported to be a mutagen.[3][7] When heated to decomposition, it emits
toxic fumes of nitrogen oxides (NOx).[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1206616#2-6-dinitro-p-cresol-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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